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Compound of Interest

Hexahydro-alpha-methyl-1H-
Compound Name:

azepine-1-ethanol
CAS No.: 77883-50-2

Cat. No.: B1266573

Get Quote

Executive Summary & Chemical Identity

Hexahydro-alpha-methyl-1H-azepine-1-ethanol, chemically known as 1-(azepan-1-
yl)propan-2-ol, is a specialized tertiary amino-alcohol intermediate.[1][2] It serves as a critical
building block in the synthesis of pharmaceutical agents containing the azepane
(hexamethyleneimine) moiety.[1]

Unlike its ethyl analog (used in drugs like Setastine), this propyl-derivative introduces a chiral
center and increased lipophilicity to the side chain. It acts as a versatile "linker" unit, allowing
medicinal chemists to tether the bulky, moderate-basicity azepane ring to aromatic scaffolds via
ether or amine linkages.

Chemical Identity Table
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Property Specification

CAS Number 77883-50-2

IUPAC Name 1-(Azepan-1-yl)propan-2-ol

Synonyms N-(2-Hydroxypropyl)hexamethyleneimine; 1-

(Hexamethyleneimino)-2-propanol

Molecular Formula

CoH19NO

Molecular Weight

157.25 g/mol

Physical State

Colorless to pale yellow liquid (Standard

Conditions)

Predicted Boiling Point

~215-225°C (760 mmHg) / 95-105°C (10
mmHgQ)

Density ~0.94 - 0.96 g/cm3
Solubilt Soluble in Ethanol, Methanol, Chloroform;
olubili
Y Sparingly soluble in water
pKa (Predicted) ~10.2 (Tertiary Amine)

Structural Analysis & Reactivity Profile

The Azepane Ring

The 7-membered azepane ring is conformationally flexible (unlike the rigid piperidine).[1] This

flexibility allows the molecule to adopt multiple "twist-chair" conformations, which can influence

binding affinity in receptor pockets (e.g., Histamine H1 or Sigma receptors).

» Steric Bulk: The ring is bulkier than pyrrolidine or piperidine, often used to modulate

selectivity by excluding smaller binding pockets.[1]

The Alpha-Methyl Ethanol Chain

The "alpha-methyl" designation refers to the methyl group on the carbon bearing the hydroxyl

group (C2 of the propyl chain).
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o Chirality: The C2 position is a stereocenter.[1] The synthesis typically yields a racemate
(mixture of R and S), but enzymatic resolution or chiral starting materials (e.g., (S)-propylene
oxide) can yield enantiopure forms.

o Reactivity: The secondary alcohol is less reactive than a primary alcohol but sufficiently
nucleophilic for esterification or conversion to a leaving group (e.g., mesylate or chloride).[1]

Synthesis Protocol (Self-Validating System)

The most robust industrial route involves the regioselective ring-opening of propylene oxide by
azepane.[1] This reaction is atom-economical and proceeds via an S_N2 mechanism.[1]

Reaction Scheme

Reagents: Azepane (Nucleophile), Propylene Oxide (Electrophile), Ethanol (Solvent).[1]
Conditions: Reflux (mild), Inert Atmosphere (N2).[1]

Reaction Conditions

Ethanol, 50-60°C, 4-6h

Azepane
(C6H13N) W‘ ——————————— 7 Proton Transfer
_ ‘ | Transition State | (Regioselective) p| 1-(Azepan-1-yl)propan-2-ol
wﬂ (S_N2 Attack) ! (Target)
Propylene Oxide . "TTTTTTTTTTTR

(C3H60)

Click to download full resolution via product page

Caption: Nucleophilic ring-opening of propylene oxide by azepane yielding the target amino-
alcohol.

Step-by-Step Methodology

Note: All steps must be performed in a fume hood due to the volatility and toxicity of azepane
and propylene oxide.[1]
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e Preparation:

o Charge a 3-neck round-bottom flask with Azepane (1.0 eq) and Absolute Ethanol (5
volumes).

o Equip with a reflux condenser, temperature probe, and addition funnel.[1]

o Flush the system with Nitrogen.[1]

o Addition (The Critical Control Point):

o Cool the solution to 0-5°C (ice bath) to control the exotherm.[1]

o Add Propylene Oxide (1.1 eq) dropwise over 30—45 minutes.

o Why? Rapid addition can cause runaway exotherms and polymerization of the epoxide.[1]

e Reaction:

o Allow the mixture to warm to room temperature (25°C).

o Heat to a mild reflux (50-60°C) for 4-6 hours.

o Validation (TLC): Monitor disappearance of Azepane (Mobile phase: MeOH/DCM 1:9 + 1%
NH4OH). Stain with Ninhydrin (Azepane stains blue/purple; Product stains distinctively
different or less intense).[1]

e Workup:

o Remove solvent under reduced pressure (Rotary Evaporator).[1]

o The residue is the crude amino-alcohol.[1]

« Purification (Distillation):

o Perform vacuum distillation (0.5 — 1.0 mmHg).[1]

o Collect the fraction boiling at ~95-105°C (estimated).
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o Purity Check: GC-MS should show a single peak with m/z 157.[1]

Applications in Drug Development[6]

This molecule is rarely the final drug; it is a linker intermediate.[1] The hydroxyl group is
typically activated to create a coupling partner for aromatic scaffolds.[1]

Activation Workflow (The "Next Step")

To attach the azepane-propyl tail to a drug scaffold (e.g., a phenol or amine), the alcohol is
converted to a chloride or mesylate.

e Chlorination: Reaction with Thionyl Chloride (SOCI2) yields 1-(2-chloropropyl)azepane.[1]

o Warning: This creates a "nitrogen mustard” type intermediate (highly reactive alkylating
agent).[1]

o Coupling: The activated chain is then reacted with a nucleophile (e.g., a substituted phenol)
to form the final drug candidate.

Retrosynthetic Map (Hypothetical Antihistamine Analog)

This pathway illustrates how the molecule fits into the synthesis of a Setastine-like analog.[1]
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1-(Azepan-1-yl)propan-2-ol
(CAS 77883-50-2)

Activation (SOCI2 or MsCl)

Activated Linker Aryl Scaffold
(Chloro-amine or Mesylate) (e.g., Benzhydryl derivative)

Ether/Amine Coupling

Target Drug
(Azepane-Linker-Aryl)

Click to download full resolution via product page

Caption: Retrosynthetic logic placing the target molecule as the precursor to the alkylating
linker.

Handling, Safety, and Storage[8]
Hazard Identification

» Corrosivity: As a basic amine, it can cause skin burns and eye damage (Risk R34/R35
equivalent).[1]

» Toxicity: Harmful by inhalation and ingestion.[1] Azepane derivatives often exhibit
anticholinergic effects.[1]

o Flammability: Combustible liquid.[1]

Storage Protocols

o Atmosphere: Store under Nitrogen or Argon.[1] Amines react with atmospheric CO:z to form
carbamates (white crusts).[1]
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o Container: Glass or Stainless Steel.[1] Avoid Aluminum (reacts with basic amines).[1]

e Hygroscopic: Keep tightly sealed; moisture can hinder subsequent activation steps (e.g.,
reaction with SOCI2).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1266573?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266573?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

